Cas no 56558-46-4 ( )

• Product Name: &nbsp
• CAS No: 56558-46-4
• MF: C₂₀H₂₈ClN
• MW: 317.896024703979
• CID: 945545
• PubChem ID: 308314
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(1-adamantyl)-N-[(4-chlorophenyl)methyl]propan-2-amine
• DS-007916
• 56558-46-4
• DTXSID00308795
• NSC-209500
• NSC209500
•  

• Inchi： 1S/C20H28ClN/c1-14(22-13-15-2-4-19(21)5-3-15)9-20-10-16-6-17(11-20)8-18(7-16)12-20/h2-5,14,16-18,22H,6-13H2,1H3
• InChI Key： ITZKJVPNNMAABR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(C)CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 317.19124
• Monoisotopic Mass: 317.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.109
• Boiling Point: 411.1°C at 760 mmHg
• Flash Point: 202.4°C
• Refractive Index: 1.567
• PSA: 12.03